Cas no 2034500-49-5 (3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine)

• Product Name: 3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine
• CAS No: 2034500-49-5
• MF: C₂₀H₁₉ClN₂O₄
• MW: 386.828864336014
• CID: 5338844
• Update Time: 2025-08-04

3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• (3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)(7-methoxybenzofuran-2-yl)methanone
• [3-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
• 3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine

• Inchi： 1S/C20H19ClN2O4/c1-25-17-6-2-4-13-10-18(27-19(13)17)20(24)23-9-3-5-14(12-23)26-16-7-8-22-11-15(16)21/h2,4,6-8,10-11,14H,3,5,9,12H2,1H3
• InChI Key： WPGRDFYPSWVOPK-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(C2=CC3C=CC=C(C=3O2)OC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 522
• XLogP3: 3.9
• Topological Polar Surface Area: 64.8

Additional information on 3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine

3-Chloro-4-{[1-(7-Methoxy-1-Benzofuran-2-Carbonyl)Piperidin-3-Yl]Oxy}Pyridine: A Comprehensive Overview

The compound 3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine (CAS No. 2034500-49-5) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, pharmacological properties, and potential applications in drug development.

Structure and Synthesis

The molecular structure of 3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine is characterized by a pyridine ring substituted with a chlorine atom at position 3 and an oxygen-linked piperidine group at position 4. The piperidine ring is further substituted with a benzofuran moiety at position 1, which carries a methoxy group at position 7. This intricate structure suggests that the compound may exhibit diverse pharmacological activities due to the presence of multiple functional groups capable of interacting with biological targets.

Recent advancements in synthetic organic chemistry have enabled the efficient construction of such complex molecules. Researchers have employed various strategies, including multi-component reactions and catalytic asymmetric synthesis, to synthesize this compound. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for achieving the desired biological activity.

Pharmacological Properties

Emerging studies have highlighted the potential of 3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine as a candidate for drug development. Preclinical experiments have demonstrated its ability to modulate key cellular pathways involved in inflammation, neurodegeneration, and cancer progression. For instance, the compound has shown potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are central mediators of inflammatory responses.

In addition, 3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine has exhibited neuroprotective properties in vitro by scavenging reactive oxygen species (ROS) and reducing oxidative stress. These findings suggest that the compound could be a promising lead for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Applications in Drug Development

The versatility of 3-chloro-4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-3-yl]oxy}pyridine lies in its ability to target multiple biological systems simultaneously. This makes it an attractive candidate for designing multitarget drugs, which are highly sought after in modern pharmacology due to their potential to address complex diseases more effectively than single-target agents.

Furthermore, the presence of a benzofuran moiety in the molecule confers additional functional diversity. Benzofurans are known for their ability to act as antioxidants and anti-inflammatory agents, which complements the other functional groups present in the compound. This synergistic effect enhances the overall therapeutic potential of 3-chloro-4-{[1-(7-methoxy)}pyridine, making it a valuable asset in drug discovery pipelines.

Conclusion

In summary, 3-chloro